Cas no 1804812-65-4 (Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804812-65-4
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4815524
• Update Time: 2025-05-25

Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H10F3NO5/c1-3-18-9(16)5-4-14-8(19-10(11,12)13)7(17-2)6(5)15/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： KAWBVPNCYOTPFZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(C(=O)OCC)=CN1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804812-65-4): A Comprehensive Overview

Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1804812-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with hydroxyl, methoxy, and trifluoromethoxy groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate encompasses multiple functional groups, including a carboxylate ester at the 5-position of the pyridine ring. This arrangement not only contributes to its solubility and reactivity but also opens up diverse possibilities for further chemical modifications. The presence of electron-withdrawing and electron-donating groups in its structure allows for versatile interactions with biological targets, making it a promising candidate for drug discovery initiatives.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, particularly those featuring the pyridine scaffold. Pyridines are ubiquitous in nature and have been extensively explored for their pharmacological properties. Among them, Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate stands out due to its structural complexity and potential biological activity.

One of the most compelling aspects of Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. The carboxylate ester group at the 5-position can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis, reduction, or coupling reactions. This flexibility makes it an invaluable building block for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the potential of Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate in the development of inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, researchers have explored its derivatives as potential candidates for treating neurological disorders, cancer, and inflammatory conditions. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, which are crucial factors in drug design.

The synthesis of Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine precursors and ester-forming agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate has also been investigated for its role in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics and optoelectronic devices. By leveraging its ability to form stable complexes with other molecules, researchers are exploring new ways to enhance the performance of these materials.

The future prospects of Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate are vast and multifaceted. As our understanding of its chemical properties and biological activities continues to grow, so too will its applications in medicine and beyond. Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies and exploring new therapeutic targets.

In conclusion, Ethyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804812-65-4) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As advancements continue to be made in synthetic chemistry and drug discovery, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.